2-Methoxy-5-nitro-4,6-pyrimidinediol

• CAS No.: 1010-57-7
• Molecular Formula: C5H5N3O5
• Molecular Weight: 187.11 g/mol
• IUPAC Name: 4-hydroxy-2-methoxy-5-nitro-1H-pyrimidin-6-one
• InChI: InChI=1S/C5H5N3O5/c1-13-5-6-3(9)2(8(11)12)4(10)7-5/h1H3,(H2,6,7,9,10)
• InChI Key: HLTKFBBNEXAZDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C(=O)N1)[N+](=O)[O-])O

Description

2-Methoxy-5-nitro-4,6-pyrimidinediol is a pyrimidine derivative with a unique substitution pattern. Its structure includes a methoxy (-OCH₃) group at position 2, a nitro (-NO₂) group at position 5, and hydroxyl (-OH) groups at positions 4 and 6. The molecular formula is C₅H₅N₃O₆, with a molecular weight of 215.11 g/mol. Pyrimidine derivatives are critical in pharmaceuticals, agrochemicals, and materials science due to their diverse reactivity and hydrogen-bonding capabilities .

Key Properties (inferred from structural analogs):

• Solubility: Polar solvents (e.g., water, DMSO) due to hydroxyl and nitro groups.

Comparison with Similar Compounds

Substituent Effects and Molecular Properties

The table below compares 2-Methoxy-5-nitro-4,6-pyrimidinediol with analogous compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications	References
This compound	2-OCH₃, 5-NO₂, 4,6-OH	C₅H₅N₃O₆	215.11	High polarity, reactive nitro group	Pharmaceutical intermediates
5-Nitro-4,6-pyrimidinediol	5-NO₂, 4,6-OH	C₄H₃N₃O₅	173.09	Melting point ~250°C, moderate solubility	Explosives research
5-Methoxy-4,6-pyrimidinediol	5-OCH₃, 4,6-OH	C₅H₆N₂O₄	174.11	Water-soluble, mp 180–182°C	Organic synthesis
2-Methoxy-4,6-dimethylpyrimidin-5-ol	2-OCH₃, 4,6-CH₃, 5-OH	C₇H₁₀N₂O₂	166.17	Lipophilic, mp ~145°C	Agrochemicals
2-Methylthio-4,6-pyrimidinediol	2-SCH₃, 4,6-OH	C₅H₆N₂O₂S	158.18	Thioether stability, moderate reactivity	Polymer additives

Research Findings and Trends

Stability and Degradation

• Nitro-containing pyrimidines (e.g., 5-Nitro-4,6-pyrimidinediol) are thermally stable up to 250°C but may decompose explosively under high-energy conditions .
• Methoxy derivatives exhibit higher hydrolytic stability than thioether analogs .

Pharmacological Potential

• While this compound lacks direct studies, nitro-heterocycles are explored as antimicrobial and anticancer agents. Its methoxy group may mitigate toxicity associated with nitro compounds .